Cas no 2097933-96-3 (N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide)

• Product Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide
• CAS No: 2097933-96-3
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5473604
• PubChem ID: 126850349
• Update Time: 2025-05-26

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2097933-96-3
• N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide
• AKOS032456258
• F5857-6487

• Inchi： 1S/C16H17NO3/c18-15(17-11-16(19)8-4-1-5-9-16)14-10-12-6-2-3-7-13(12)20-14/h2-4,6-8,10,19H,1,5,9,11H2,(H,17,18)
• InChI Key： VIFZSXDHOWMNIF-UHFFFAOYSA-N
• SMILES： OC1(C=CCCC1)CNC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.5Ų

Additional information on N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide

Comprehensive Overview of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide (CAS No. 2097933-96-3)

In the realm of organic chemistry and pharmaceutical research, N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide (CAS No. 2097933-96-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzofuran core and hydroxycyclohexenyl side chain, represents a promising scaffold for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activities, and industrial relevance, aligning with the growing demand for novel bioactive molecules.

The benzofuran moiety, a key feature of this compound, is widely recognized for its presence in numerous natural products and pharmaceuticals. Its incorporation into N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide enhances the molecule's stability and interaction with biological targets. Meanwhile, the hydroxycyclohexenyl group introduces stereochemical complexity, which is crucial for modulating pharmacokinetic properties. Such structural attributes make this compound a subject of interest in medicinal chemistry and drug design, particularly in the development of therapeutics for inflammation and metabolic disorders.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide. Machine learning models are now being employed to predict its binding affinity and toxicity profiles, accelerating the identification of lead candidates. This aligns with the broader trend of computational chemistry and high-throughput screening, where researchers prioritize efficiency and precision in molecular optimization.

From a synthetic perspective, the preparation of CAS No. 2097933-96-3 involves multi-step organic reactions, including amidation and cyclization processes. These methods are often optimized for yield and purity, catering to the stringent requirements of pharmaceutical-grade compounds. The compound's solubility and stability under various conditions are also critical factors, influencing its suitability for formulation development and delivery systems.

Beyond pharmaceuticals, N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide has potential applications in material science. Its aromatic and aliphatic components contribute to unique electronic properties, making it a candidate for organic semiconductors or photovoltaic materials. This versatility underscores the compound's relevance in addressing contemporary challenges in sustainable energy and green chemistry.

In conclusion, N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-benzofuran-2-carboxamide (CAS No. 2097933-96-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with advancements in synthetic methodologies and computational tools, position it as a valuable entity in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in shaping the future of bioactive molecules and functional materials.